Cas no 1246620-91-6 ((3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate)

• Product Name: (3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
• CAS No: 1246620-91-6
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 2054455
• PubChem ID: 131667381
• Update Time: 2025-04-21

(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate Chemical and Physical Properties

Names and Identifiers

• shikimic acid n-butyl ester
• (3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
• Butyl (3R,4S,5R)-3,4,5-trihydroxycyclohex-1-ene-1-carboxylate
• Butyl (3R,4S,5R)-3,4,5-trihydroxycyclohexene-1-carboxylate
• starbld0048031
• 1246620-91-6

• Inchi： 1S/C11H18O5/c1-2-3-4-16-11(15)7-5-8(12)10(14)9(13)6-7/h5,8-10,12-14H,2-4,6H2,1H3
• InChI Key： ICPXYBVKOQHAOL-UHFFFAOYSA-N
• SMILES： CCCCOC(C1CC(O)C(O)C(O)C=1)=O

Computed Properties

• Exact Mass: 230.11542367Da
• Monoisotopic Mass: 230.11542367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives